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Compound of Interest

Compound Name: 1,4-Cycloheptadiene

Cat. No.: B11937353

An In-depth Technical Guide to 1,4-Cycloheptadiene for Researchers and Scientists

Abstract

1,4-Cycloheptadiene, a seven-membered cyclic olefin, serves as a valuable building block
and ligand in organic synthesis and organometallic chemistry. This document provides a
comprehensive overview of its chemical identifiers, physicochemical properties, synthesis
protocols, and safety information, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Descriptors

Precise identification of chemical compounds is fundamental in research and development.
1,4-Cycloheptadiene is cataloged and recognized by several standard chemical identifiers.
The most crucial of these is the CAS (Chemical Abstracts Service) number, which is a unique
numerical identifier.
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Identifier Type Identifier Source

CAS Number 7161-35-5 [112][3114]

IUPAC Name cyclohepta-1,4-diene [1][3]

Molecular Formula C7H1o [11[2][4]5]

Molecular Weight 94.15 g/mol [1112][5]
INChl=1S/C7H10/c1-2-4-6-7-5-

InChl [LI[21031[41[5]
3-1/h1-2,5,7H,3-4,6H2
HQGYGGZHZWXFSI-

InChlKey [L1[2][3]1[5]
UHFFFAOYSA-N

SMILES CilCc=Ccc=C1 [11[3][41[5]

UNII EFF73R8YGV [1][3]

DSSTox Substance ID

DTXSID00221859

[11(31[4]

Physicochemical and Spectroscopic Properties

The following table summarizes key physicochemical properties of 1,4-Cycloheptadiene,

compiled from various sources. These properties are essential for designing experiments,

understanding its behavior in different environments, and for purification processes.
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Property Value Unit Source
Appearance Colorless liquid [3]
Density 0.84 g/cm3 [3]
Normal Boiling Point

_ 386.37 K [5]
(Tboil)
Normal Melting Point

122.705 K 3]

(Tfus)
Flash Point 6.293 °C [3]
Refractive Index (n_D) 1.48 [3]
LogP (Octanol/Water

y - 2.283 [5]
Partition Coefficient)
Water Solubility

-2.35 mol/L [5]

(log10WSs)
lonization Energy 8.85+0.03 eV [5]
Kovats Retention
Index (Semi-standard 784 [1]

non-polar)

Experimental Protocols: Synthesis of 1,4-
Cycloheptadiene

A reliable method for the synthesis of 1,4-cycloheptadienes involves the thermal

decomposition of specific azo compounds.[6] This approach provides a clean and specific route

to the desired diene.

General Workflow for Synthesis
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General Synthesis Workflow for 1,4-Cycloheptadienes

Starting Materials
(e.g., Cycloheptatriene derivatives)

Formation of Azo Compound Intermediate

Thermal Decomposition
(Loss of N2)

1,4-Cycloheptadiene Product

Purification
(e.g., Distillation, Chromatography)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1,4-cycloheptadienes via an azo

compound intermediate.

Detailed Methodology

While a specific protocol for the parent 1,4-cycloheptadiene is not detailed in the immediate
search results, a general procedure based on related syntheses can be described.[6] A
common precursor strategy involves the reduction of cycloheptatriene derivatives. For instance,
the reduction of cycloheptatriene-7-carboxylic acid with lithium in liquid ammonia has been
used to produce cycloheptadiene carboxylic acids, which can be further processed.[6]
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A more direct route mentioned in the literature is the decomposition of an appropriate azo
compound, which yields 1,4-cycloheptadiene and nitrogen gas.[6] The synthesis of the azo
precursor is a critical step. Care must be taken during the final steps as cycloheptadienes with
certain substituents can readily isomerize to their conjugated counterparts.[6]

Safety and Handling

1,4-Cycloheptadiene is a highly flammable liquid and is classified as a health hazard.[3]

GHS Hazard Statements
e H225: Highly flammable liquid and vapor.[3]

e H340: May cause genetic defects.[3]
o H350: May cause cancer.[3]

o H373: May cause damage to organs through prolonged or repeated exposure.[3]

Precautionary Measures

e P201: Obtain special instructions before use.[3]
e P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3]

e P308+P313: IF exposed or concerned: Get medical advice/attention.[3]

Handling and Storage

e Handle in a well-ventilated area.[7]

Wear suitable protective clothing, gloves, and eye/face protection.[7]

Use non-sparking tools and take precautionary measures against static discharge.[7][8]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

Keep away from oxidizing agents.[9]
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Logical Relationships of Identifiers

The various chemical identifiers for 1,4-Cycloheptadiene are interconnected and provide
different ways to describe the same molecule. This relationship can be visualized as follows:

Interconnectivity of Chemical Identifiers for 1,4-Cycloheptadiene

1,4-Cycloheptadiene
(C7H10)

is registered as (is named by/describes is represented as

CAS Number IUPAC Name SMILES
7161-35-5 cyclohepta-1,4-diene ClCcC=CcCcC=C1

an be converted to

InChl
INChl=1S/C7H10/...

InChlKey
HQGYGGZHZWXFSI-...

Click to download full resolution via product page

Caption: A diagram illustrating the relationships between the core chemical identifiers for 1,4-
Cycloheptadiene.

This guide provides essential technical information on 1,4-Cycloheptadiene for its safe and
effective use in a research and development setting. For further details on specific applications
or reaction mechanisms, consulting the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Cycloheptadiene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7161355&Mask=8
https://en.wikipedia.org/wiki/1,4-Cycloheptadiene
https://www.wikidata.org/wiki/Q1800352
https://www.chemeo.com/cid/55-991-1/1-4-Cycloheptadiene
https://www.chemeo.com/cid/55-991-1/1-4-Cycloheptadiene
https://cdnsciencepub.com/doi/pdf/10.1139/v77-039
https://www.echemi.com/sds/14-cycloheptadiene-pid_Rock18528.html
https://www.fishersci.com/store/msds?partNumber=AC154820050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC304260050&countryCode=US&language=en
https://www.benchchem.com/product/b11937353#cas-number-and-identifiers-for-1-4-cycloheptadiene
https://www.benchchem.com/product/b11937353#cas-number-and-identifiers-for-1-4-cycloheptadiene
https://www.benchchem.com/product/b11937353#cas-number-and-identifiers-for-1-4-cycloheptadiene
https://www.benchchem.com/product/b11937353#cas-number-and-identifiers-for-1-4-cycloheptadiene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11937353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact
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